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Abstract
This technical guide provides an in-depth overview of dimsyl sodium (sodium

methylsulfinylmethylide), a powerful and versatile reagent in organic synthesis. It is intended for

researchers, scientists, and professionals in the field of drug development. This document

covers the fundamental chemical properties, synthesis, and diverse applications of dimsyl
sodium, with a particular focus on its role as a potent base and nucleophile. Detailed

experimental protocols for its preparation and key reactions, alongside quantitative data on

reaction yields, are presented to facilitate its practical application in the laboratory.

Furthermore, this guide illustrates critical reaction mechanisms and experimental workflows

through detailed diagrams to enhance understanding and aid in the design of novel synthetic

routes.

Introduction
Dimsyl sodium, the sodium salt of dimethyl sulfoxide (DMSO), is a highly reactive and non-

nucleophilic strong base that has found extensive application in organic chemistry since its

introduction by Corey and Chaykovsky.[1] With a pKa of 35 for its conjugate acid (DMSO),

dimsyl sodium is capable of deprotonating a wide range of weakly acidic protons, making it an

invaluable tool for the formation of carbanions, ylides, and other reactive intermediates.[1][2] Its

utility extends to a variety of chemical transformations, including alkylations, condensations,

and rearrangements, rendering it a key reagent in the synthesis of complex organic molecules,

including pharmaceuticals and natural products.[3][4] This guide aims to provide a
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comprehensive technical resource on the preparation, handling, and synthetic applications of

dimsyl sodium for professionals in the chemical and pharmaceutical sciences.

Chemical and Physical Properties
Dimsyl sodium, with the chemical formula C₂H₅NaOS, is typically not isolated as a solid but is

prepared and used as a solution in DMSO. The resulting solution is often greenish-grey and

opalescent.[5]

Table 1: Physicochemical Properties of Dimsyl Sodium

Property Value Reference

IUPAC Name
Sodium

(methanesulfinyl)methanide

Synonyms

Dimsyl sodium, Sodium

methylsulfinylmethylide,

NaDMSO

CAS Number 15590-23-5

Molecular Formula C₂H₅NaOS

Molecular Weight 100.12 g/mol

Appearance
Greenish-grey opalescent

solution in DMSO
[5]

pKa of Conjugate Acid (DMSO) 35 [1][2]

Solubility Soluble in DMSO

Synthesis of Dimsyl Sodium
The most common method for the preparation of dimsyl sodium involves the reaction of

sodium hydride (NaH) with dimethyl sulfoxide (DMSO). The reaction proceeds with the

evolution of hydrogen gas and is typically conducted under an inert atmosphere to prevent the

reaction of dimsyl sodium with atmospheric moisture and carbon dioxide.[3]
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General Synthesis Workflow
The synthesis of dimsyl sodium from sodium hydride and DMSO follows a straightforward, yet

critical, workflow to ensure the activity and safety of the reagent.
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Preparation of Sodium Hydride

Reaction

Product

NaH (60% dispersion in mineral oil)

Wash with anhydrous hexanes/petroleum ether

Decant solvent

Dry under inert gas (N2 or Ar)

Add anhydrous DMSO

Heat to 50-75 °C with stirring

Monitor H2 evolution

Cool to room temperature

Dimsyl Sodium Solution in DMSO
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Ylide Formation

Reaction with Carbonyl Ring Closure

Trimethylsulfonium Iodide
(or Trimethylsulfoxonium Iodide)

Sulfur Ylide
(Dimethyloxosulfonium methylide or

Dimethylsulfonium methylide)

Dimsyl Sodium

Betaine IntermediateAldehyde or Ketone Epoxide Dimethyl Sulfide
(or DMSO)

Ester (RCOOR')

β-Ketosulfoxide (RCOCH2SOCH3)

Dimsyl Sodium

Reduction
(e.g., Al-Hg) Methyl Ketone (RCOCH3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimsyl Sodium: A Comprehensive Technical Guide for
Drug Discovery and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8681301#what-is-dimsyl-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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